Cas no 2172158-16-4 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid
• CAS No: 2172158-16-4
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5859306
• PubChem ID: 165556592
• Update Time: 2025-06-08

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid
• EN300-1542925
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-2-fluorobenzoic acid
• 2172158-16-4

• Inchi： 1S/C27H23FN2O5/c28-23-13-16(9-10-21(23)25(32)33)29-24(31)14-27(11-12-27)30-26(34)35-15-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BHSFUCVBOPFRLY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)NC(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid

Introduction to 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic Acid (CAS No. 2172158-16-4)

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2172158-16-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a fluorine substituent, and an amide linkage incorporating a cyclopropyl group. The presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety further enhances its molecular complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural features of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid contribute to its potential biological activity. The benzoic acid scaffold is well-documented for its role in various pharmacological applications, while the fluorine atom at the 2-position can modulate metabolic stability and binding affinity. The cyclopropyl group introduces steric hindrance, which may influence the compound's interaction with biological targets. Additionally, the amide functionality connected to the cyclopropyl ring suggests possible protease inhibition or modulation of enzyme activity, areas extensively studied in drug discovery.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve enhanced therapeutic efficacy. The 9H-fluoren-9-ylmethoxycarbonyl group, often used as a protecting group in peptide chemistry, adds another layer of complexity to this compound. Its potential role in stabilizing reactive intermediates or influencing pharmacokinetic properties makes it an attractive feature for medicinal chemists. The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic synthesis, highlighting the importance of advanced synthetic methodologies in modern drug development.

Current research in the field of medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid structure provides a unique platform for exploring SAR due to its diverse functional groups. Studies have shown that modifications at the benzoic acid core and the amide linkage can significantly alter biological activity. For instance, the introduction of fluorine atoms has been widely reported to improve binding affinity and metabolic stability in drug candidates. Similarly, the cyclopropyl group can serve as a key pharmacophore for interacting with specific biological targets.

The fluorinated benzoic acids have been extensively studied for their potential applications in anti-inflammatory, anti-cancer, and anti-microbial therapies. The presence of a fluorine atom at the 2-position enhances lipophilicity and binding interactions with enzymes and receptors. This has led to the development of several fluorinated benzoic acid derivatives as lead compounds in drug discovery programs. The 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid structure aligns with this trend, offering a promising candidate for further investigation.

Moreover, the incorporation of amino acid-like functionalities through the amide linkage suggests potential applications in enzyme inhibition or receptor modulation. The cyclopropyl group, known for its ability to introduce steric constraints, can fine-tune interactions with biological targets. This makes 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid an intriguing molecule for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and analyze the interactions between such complex molecules and biological targets with greater accuracy. These tools have been instrumental in designing synthetic strategies and optimizing lead compounds for drug development. The 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid structure can be effectively modeled using these techniques to explore its potential biological activity and identify optimal modifications.

The synthesis of this compound involves several key steps that highlight the importance of advanced synthetic methodologies. The introduction of the fluorobenzoyl group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the cyclopropylamine moiety into the amide linkage demands expertise in protecting group strategies and transition-metal-catalyzed reactions. These synthetic challenges underscore the need for innovative approaches in organic synthesis to access complex drug candidates.

In conclusion,4-{2-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopropylacetamido}-2-fluorobenzoic acid (CAS No. 2172158 -16 -4) represents a promising candidate for further exploration in pharmaceutical research. Its intricate structure, combining multiple pharmacophoric elements, makes it an attractive molecule for developing novel therapeutic agents. Advances in synthetic chemistry and computational modeling are expected to facilitate its optimization and potential application in drug discovery programs.